1-O-Tert-butyl 3-O-ethyl 4-prop-2-enoylpiperazine-1,3-dicarboxylate
Description
“1-O-Tert-butyl 3-O-ethyl 4-prop-2-enoylpiperazine-1,3-dicarboxylate” is a chemical compound with the molecular formula C13H21NO5 . It is also known as 1-tert-butyl 4-ethyl 3-oxo-1,4-piperidinedicarboxylate . This compound is used in various research applications .
Molecular Structure Analysis
The molecular weight of this compound is 271.31 Da . The InChI code, which is a textual identifier for chemical substances, for this compound is 1S/C13H21NO5/c1-5-18-11(16)9-6-7-14(8-10(9)15)12(17)19-13(2,3)4/h9H,5-8H2,1-4H3 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . to 95% . It should be stored in a refrigerator .Mechanism of Action
Safety and Hazards
This compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and if in eyes: Rinse cautiously with water for several minutes .
properties
IUPAC Name |
1-O-tert-butyl 3-O-ethyl 4-prop-2-enoylpiperazine-1,3-dicarboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O5/c1-6-12(18)17-9-8-16(14(20)22-15(3,4)5)10-11(17)13(19)21-7-2/h6,11H,1,7-10H2,2-5H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBPLKCWZDPBJAK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CN(CCN1C(=O)C=C)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Tert-butyl 3-ethyl 4-(prop-2-enoyl)piperazine-1,3-dicarboxylate | |
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